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Compound of Interest

Compound Name: 20-Carboxyleukotriene B4

CAS No.: 80434-82-8

Cat. No.: B162654

Get Quote

Part 1: Introduction & Biological Context
The Analyte: 20-COOH-LTB4
Leukotriene B4 (LTB4) is a potent lipid mediator involved in inflammation and immune

response.[1][2] Its biological activity is terminated primarily through omega-oxidation, catalyzed

by the CYP4F subfamily of cytochrome P450 enzymes (primarily CYP4F2 and CYP4F3 in

humans).

The metabolic cascade proceeds as follows:

LTB4 is hydroxylated at the omega-end to form 20-OH-LTB4.[1]

20-OH-LTB4 is further oxidized by alcohol/aldehyde dehydrogenases to 20-COOH-LTB4 (20-

carboxy-LTB4).

20-COOH-LTB4 is subsequently degraded via beta-oxidation from the omega-end.

While LTB4 is the active pro-inflammatory agent, 20-COOH-LTB4 serves as a robust marker
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Metabolic Flux: Assessing the activity of CYP4F enzymes.

Inflammation Resolution: High levels indicate active clearance of inflammation.

Stability: Unlike LTB4, which is prone to rapid isomerization and degradation, 20-COOH-

LTB4 is relatively more stable in urine and plasma, making it a superior candidate for

retrospective biomarker analysis.

Why LC-MS/MS?
Commercial ELISAs for LTB4 exhibit negligible cross-reactivity with 20-COOH-LTB4 (<2.3% for

Cayman Chemical kits; <0.2% for Abcam). Furthermore, no specific ELISA exists for 20-

COOH-LTB4 that can distinguish it from the abundant 20-OH metabolite. Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in negative electrospray ionization

(ESI-) mode is the only validated method for specific quantification.
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Figure 1: The Omega-Oxidation pathway of LTB4 leading to the formation of the stable

metabolite 20-COOH-LTB4.

Part 2: Experimental Protocol
A. Materials & Reagents[2][3][4][5][6][7][8]

Standards:

20-carboxy-Leukotriene B4 (Cayman Chem Item No. 20180 or equivalent).

Internal Standard (IS): Leukotriene B4-d4 (LTB4-d4).[2][3][4] Note: While d4-20-COOH-

LTB4 is ideal, it is rarely commercially available. LTB4-d4 is the accepted surrogate,
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provided retention time windows are managed.

Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balance) or C18 SPE cartridges (e.g.,

Strata-X).

B. Sample Preparation (Solid Phase Extraction)
Direct protein precipitation is not recommended for trace eicosanoid analysis due to ion

suppression. SPE is mandatory.

Matrix: Plasma (EDTA/Heparin) or Urine. Volume: 200–500 µL.

Spiking: Add 10 µL of Internal Standard (LTB4-d4, 100 ng/mL) to the sample.

Acidification: Add dilute HCl or Formic Acid to adjust sample pH to ~3.0.

Reasoning: Protonation of the carboxyl group (-COOH) increases hydrophobicity, ensuring

retention on the C18/HLB phase.

Conditioning:

1 mL Methanol.

1 mL Water (pH 3.0).

Loading: Load the acidified sample onto the cartridge under gravity or low vacuum.

Washing:

Wash 1: 1 mL Water (pH 3.0) – removes salts/proteins.

Wash 2: 1 mL 15% Methanol in Water – removes polar interferences.

Elution: Elute with 1 mL Acetonitrile.

Note: 20-COOH-LTB4 is more polar than LTB4; ensure the elution solvent is strong

enough but avoid 100% MeOH if it causes evaporation issues. ACN is preferred for blow-
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down.

Reconstitution: Evaporate to dryness under Nitrogen stream. Reconstitute in 100 µL of

Mobile Phase A/B (70:30).
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Figure 2: Solid Phase Extraction (SPE) workflow optimized for carboxylated eicosanoids.
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C. LC-MS/MS Configuration[7]
Chromatography (LC):

Column: C18 Reverse Phase (e.g., Phenomenex Synergi Hydro-RP or Waters BEH C18),

2.1 x 100 mm, 1.7 µm or 2.5 µm.

Mobile Phase A: Water + 0.1% Formic Acid.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 30% B (Focusing)

1-8 min: 30% -> 90% B (Linear Ramp)

8-10 min: 90% B (Wash)

10.1 min: 30% B (Re-equilibration)

Flow Rate: 0.3 - 0.4 mL/min.[5]

Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization (ESI), Negative Mode.

Source Temp: 500°C.

Capillary Voltage: -4500 V.

MRM Transitions (Quantification Table):
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Analyte
Precursor
Ion (m/z)

Product
Ion (m/z)

Dwell
(ms)

Cone (V)
Collision
(eV)

Type

20-COOH-

LTB4
365.2 195.1 50 30 22 Quantifier

20-COOH-

LTB4
365.2 321.2 50 30 18

Qualifier

(Loss of

CO2)

LTB4-d4

(IS)
339.2 199.1 50 30 22

Internal

Standard

LTB4

(Reference

)

335.2 195.1 50 30 22
Parent

Compound

Mechanism of Fragmentation:

Precursor: 20-COOH-LTB4 (MW 366.5) forms the [M-H]⁻ ion at m/z 365.2.

Product: The cleavage of the C1-C12 chain yields the carboxyl-containing fragment at m/z

195.1. This fragment is conserved between LTB4 and 20-COOH-LTB4 because the

structural modification (oxidation) occurs at C20 (the omega end), which is part of the neutral

loss in this specific transition.

Part 3: Validation & Quality Control
Specificity & Isomer Separation
Eicosanoids are notorious for having multiple isomers (e.g., 6-trans-LTB4, 12-epi-LTB4).

Critical Check: Run a standard of 20-COOH-LTB4. Ensure it resolves from the LTB4 peak

(20-COOH-LTB4 is more polar and will elute earlier than LTB4).

Retention Time: Expect 20-COOH-LTB4 to elute at ~4-5 min, while LTB4 elutes at ~6-7 min

under the proposed gradient.

Linearity & Sensitivity
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Range: 10 pg/mL to 5000 pg/mL.

Curve Fit: Linear regression (1/x² weighting).

LLOQ: Target 10–20 pg/mL.

Recovery Calculation
Since LTB4-d4 is used as the IS for 20-COOH-LTB4, absolute recovery may differ due to

polarity differences.

Validation Step: Spike blank matrix with 20-COOH-LTB4 pre-extraction and post-extraction.

Formula:Recovery (%) = (Area_Pre / Area_Post) * 100.

Acceptance: >70% recovery is standard for SPE.

Stability
20-COOH-LTB4 is more stable than LTB4, but precautions are necessary:

Store samples at -80°C.

Avoid repeated freeze-thaw cycles (>3 cycles).

Keep autosampler temperature at 4°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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